3-Ethyl-3'-(4-methylphenyl)-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-ethyl-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C13H12N4O2/c1-3-10-14-12(18-16-10)13-15-11(17-19-13)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key: DDRFPQWPVCUXSU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C13H12N4O2
• Molecular Weight: 256.26 g/mol

Description

Synthesis Analysis

The synthesis of such compounds typically involves the cyclization of appropriate precursors, often through a condensation reaction. The exact method would depend on the specific substituents present on the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an oxadiazole ring, along with ethyl and 4-methylphenyl substituents. The exact structure would need to be determined using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions of oxadiazoles can be quite diverse, depending on the substituents present. They may undergo electrophilic substitution reactions, or act as ligands in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some oxadiazoles have been studied for their potential biological activity, including antimicrobial and anticancer properties.

Future Directions

The study of oxadiazoles is an active area of research, particularly in the development of new pharmaceuticals and materials. Future research may explore new synthetic methods, novel derivatives, and potential applications.